![molecular formula C21H27N3O B248090 N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide](/img/structure/B248090.png)
N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
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Overview
Description
N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as DMPA, is a chemical compound that has been widely used in scientific research due to its potential therapeutic effects. DMPA belongs to the class of piperazine derivatives and has been shown to possess a variety of biochemical and physiological effects that make it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is not fully understood, but it is believed to involve the modulation of dopamine receptors in the brain. This compound has been shown to act as a partial agonist at D2 and D3 dopamine receptors, which are involved in the regulation of mood, motivation, and reward. By modulating the activity of these receptors, this compound may have therapeutic effects on various psychiatric and neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine receptor activity, the inhibition of serotonin reuptake, and the modulation of GABAergic neurotransmission. These effects may contribute to the potential therapeutic effects of this compound on various psychiatric and neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in lab experiments is its potential as a therapeutic agent for various psychiatric and neurological disorders. This compound has been extensively studied for its potential as an antidepressant, anxiolytic, and antipsychotic agent, and may have therapeutic effects on other disorders as well. However, one of the limitations of using this compound in lab experiments is its potential for toxicity and adverse effects. Further research is needed to determine the safety and efficacy of this compound as a therapeutic agent.
Future Directions
There are several future directions for research on N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, including:
1. Investigating the potential of this compound as a treatment for other psychiatric and neurological disorders, such as bipolar disorder and addiction.
2. Exploring the potential of this compound as a modulator of other neurotransmitter systems, such as the glutamatergic and cholinergic systems.
3. Investigating the potential of this compound as a tool for studying the role of dopamine receptors in various neurological and psychiatric disorders.
4. Developing new synthesis methods for this compound that are more efficient and cost-effective.
5. Investigating the potential of this compound as a therapeutic agent in animal models of neurological and psychiatric disorders.
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential therapeutic effects in various fields of research. While further research is needed to determine the safety and efficacy of this compound as a therapeutic agent, its potential as a modulator of dopamine receptor activity and other neurotransmitter systems makes it a promising candidate for further investigation.
Synthesis Methods
The synthesis of N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 3,5-dimethylbenzoic acid with 1-(4-phenylpiperazin-1-yl)propan-1-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied for its potential therapeutic effects in various fields of research, including neuroscience, pharmacology, and psychiatry. In neuroscience, this compound has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of mood, motivation, and reward. In pharmacology, this compound has been investigated for its potential as an antidepressant and anxiolytic agent. In psychiatry, this compound has been studied for its potential as a treatment for schizophrenia and other psychotic disorders.
properties
Molecular Formula |
C21H27N3O |
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Molecular Weight |
337.5 g/mol |
IUPAC Name |
N-(3,5-dimethylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide |
InChI |
InChI=1S/C21H27N3O/c1-17-14-18(2)16-19(15-17)22-21(25)8-9-23-10-12-24(13-11-23)20-6-4-3-5-7-20/h3-7,14-16H,8-13H2,1-2H3,(H,22,25) |
InChI Key |
WMNLPVBBYRQNLW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3)C |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3)C |
Origin of Product |
United States |
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